3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone

• IUPAC Name: N-[(E)-[3-[(2,4-dichlorophenyl)methoxy]phenyl]methylideneamino]-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C21H15Cl2N3OS/c22-16-9-8-15(18(23)11-16)13-27-17-5-3-4-14(10-17)12-24-26-21-25-19-6-1-2-7-20(19)28-21/h1-12H,13H2,(H,25,26)/b24-12+
• InChI Key: HTVOUBMYUBSZKI-WYMPLXKRSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NN=CC3=CC(=CC=C3)OCC4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N/N=C/C3=CC(=CC=C3)OCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H15Cl2N3OS
• Molecular Weight: 428.3 g/mol

Description

3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone, also known as DBBH, is a compound that has been widely studied for its potential use in scientific research. This compound is a benzaldehyde hydrazone derivative and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone is not fully understood. However, it has been proposed that this compound may act as a zinc ion chelator, which could explain its fluorescent properties and potential therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. This compound has also been shown to inhibit the formation of amyloid-beta plaques, which are associated with Alzheimer's disease. In addition, this compound has been shown to have antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone in lab experiments is its fluorescent properties, which make it a useful probe for the detection of zinc ions. In addition, this compound has been shown to have potential therapeutic applications for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are many potential future directions for 3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone research. One direction is to further investigate its potential therapeutic applications for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its antimicrobial and antifungal properties in more detail. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Scientific Research Applications

3-[(2,4-dichlorobenzyl)oxy]benzaldehyde 1,3-benzothiazol-2-ylhydrazone has been shown to have potential use in scientific research as a fluorescent probe for the detection of zinc ions. In addition, it has been studied for its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been shown to have antimicrobial and antifungal properties.